Cas no 350820-13-2 (Kynurenic acid-d)

• Product Name: Kynurenic acid-d
• CAS No: 350820-13-2
• MF: C₁₀H₇NO₃
• MW: 194.198291063309
• CID: 919826
• PubChem ID: 71749705
• Update Time: 2025-06-11

Kynurenic acid-d Chemical and Physical Properties

Names and Identifiers

• kynurenic-3,5,6,7,8-d5 acid
• Kynurenic Acid-d5
• 2-Carboxy-4-hydroxyquinoline-d5
• 4-Hydroxy-2-quinolinecarboxylic Acid-d5
• 4-Hydroxyquinaldic Acid-d5
• 4-Hydroxyquinaldinic Acid-d5
• Quinurenic Acid-d5
• Kynurenic acid-d
• HY-100806S
• CS-0203593
• F91075
• 3,5,6,7,8-Pentadeuterio-4-hydroxyquinoline-2-carboxylic acid
• Kynurenic acid-3,5,6,7,8-d5, 98 atom % D, 97% (CP)
• 350820-13-2

• Inchi： 1S/C10H7NO3/c12-9-5-8(10(13)14)11-7-4-2-1-3-6(7)9/h1-5H,(H,11,12)(H,13,14)/i1D,2D,3D,4D,5D
• InChI Key： HCZHHEIFKROPDY-RALIUCGRSA-N
• SMILES： OC1C([2H])=C(C(=O)O)N=C2C([2H])=C([2H])C([2H])=C([2H])C2=1

Computed Properties

• Exact Mass: 194.07400
• Monoisotopic Mass: 194.073976815g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Melting Point: 267-269?C (dec.)
• PSA: 70.42000
• LogP: 1.63860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on Kynurenic acid-d

Kynurenic acid-d: A Comprehensive Overview of its Applications and Recent Research Findings

Kynurenic acid, chemically identified by the CAS number 350820-13-2, is a significant compound in the field of biochemical research and pharmaceutical development. This molecule, often referred to as Kynurenic acid-d, has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The unique structure of Kynurenic acid-d, characterized by its amino and carboxylic acid functional groups, contributes to its multifaceted roles in various biological pathways.

The compound belongs to the kynurenine pathway, a metabolic route that is central to several physiological and pathological processes. Recent studies have highlighted the importance of Kynurenic acid-d in modulating neurotransmitter systems, particularly in the context of central nervous system (CNS) function. Its ability to interact with various receptors and ion channels makes it a promising candidate for the development of novel therapeutic agents.

One of the most intriguing aspects of Kynurenic acid-d is its role as an antagonist for certain ionotropic receptors. Specifically, it has been shown to block NMDA (N-methyl-D-aspartate) receptors, which are involved in excitotoxicity and neuroinflammation. This property has sparked interest in its potential use for treating neurological disorders such as epilepsy, stroke, and Alzheimer's disease. Preclinical studies have demonstrated that Kynurenic acid-d can reduce neuronal damage and inflammation in animal models of these conditions.

Moreover, Kynurenic acid-d has been investigated for its anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. Research indicates that Kynurenic acid-d can modulate inflammatory responses by interacting with immune cells and reducing the production of pro-inflammatory cytokines. This mechanism suggests that it may have therapeutic benefits in conditions like rheumatoid arthritis and inflammatory bowel disease.

Another area where Kynurenic acid-d shows promise is in the treatment of metabolic disorders. Emerging evidence suggests that this compound can influence glucose metabolism by affecting insulin sensitivity and pancreatic beta-cell function. Studies in diabetic animal models have shown that Kynurenic acid-d can improve glycemic control and reduce hyperglycemia. These findings open up new avenues for developing treatments for type 2 diabetes.

The pharmacokinetic properties of Kynuretic acid-d are also subjects of ongoing research. Understanding how this compound is absorbed, distributed, metabolized, and excreted is crucial for optimizing its therapeutic efficacy. Preliminary data suggest that Kynurenic acid-d has a moderate bioavailability and a relatively long half-life, which could allow for less frequent dosing in clinical settings. However, further studies are needed to fully characterize its pharmacokinetic profile.

In conclusion, Kynurenic acid-d (CAS number 350820-13-2) is a versatile compound with significant potential in the field of medicine and biotechnology. Its ability to modulate neurotransmitter systems, reduce inflammation, and influence metabolic processes makes it a valuable candidate for further investigation. As research continues to uncover new applications for this molecule, it is likely that Kynurenic acid-d will play an increasingly important role in the development of novel therapeutic strategies.